Peretinoin Chemical and Physical Properties

Names and Identifiers

- 2,4,6,10,14-Hexadecapentaenoicacid, 3,7,11,15-tetramethyl-, (2E,4E,6E,10E)-
- Peretinoin
- (2E,4E,6E,10E)-3,7,11,15-tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
- (2E,4E,6E,10E)-3,7,11,15-Tetramethylhexadeca-2,4,6,10,14-pentaenoic acid
- NIK333
- NIK-333
- 4,5-Didehydrogeranyl geranoic acid
- Acyclic retinoid
- E 5166
- Polyprenoic acid
- all-trans-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
- Polyprenic
- (2E,4E,6E,10E)-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid (ACI)
- 2,4,6,10,14-Hexadecapentaenoic acid, 3,7,11,15-tetramethyl-, (all-E)- (ZCI)
- NIK 333
- AS-56168
- CCRIS 9040
- (all-E)-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
- NK-333
- 81485-25-8
- PERETINOIN (MART.)
- 3,7,11,15-tetramethylhexadeca-2,4,6,10,14-pentaenoic acid
- CS-5529
- Peretinoin [INN]
- BRD-K99431849-001-01-7
- PERETINOIN [JAN]
- C76608
- 2,4,6,10,14-Hexadecapentaenoic acid, 3,7,11,15-tetramethyl-, (all-E)-
- AKOS024463297
- PERETINOIN [WHO-DD]
- NCGC00522288-01
- Peretinoin (JAN)
- D06406
- Q18326479
- UNII-11ALM7A4RV
- 11ALM7A4RV
- 3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
- peretinoinum
- DTXSID801316826
- SCHEMBL431954
- TMHDP
- E5166
- UUBHZHZSIKRVIV-KCXSXWJSSA-N
- 3,7,11,15-tetramethyl-trans-2,4,6,10,14-hexadecapentaenoic acid
- CHEMBL4303228
- E-5166
- peretinoina
- HY-100008
- PERETINOIN [MART.]
- peretinoine
- MFCD01742209
- MDL： MFCD01742209
- Inchi： 1S/C20H30O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h8-9,11,13-15H,6-7,10,12H2,1-5H3,(H,21,22)/b14-8+,17-11+,18-13+,19-15+
- InChI Key： UUBHZHZSIKRVIV-KCXSXWJSSA-N
- SMILES： C(/C=C/C(/C)=C/C(=O)O)=C(/C)\CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

Exact Mass: 302.225
Monoisotopic Mass: 302.225
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 9
Complexity: 496
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 6.9

Experimental Properties

Density: 0.943±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 460.3±24.0°C at 760 mmHg
Flash Point: 348.5°C
Refractive Index: 1.51
Solubility: Insuluble (8.2E-3 g/L) (25 ºC),

Peretinoin Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Peretinoin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-5529-5mg	Peretinoin	81485-25-8	99.79%	5mg	$252.0	2022-04-26
ChemScence	CS-5529-10mg	Peretinoin	81485-25-8	99.79%	10mg	$420.0	2022-04-26
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BB857-20mg	Peretinoin	81485-25-8	98+%	20mg	4352.0CNY	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P877256-2mg	Peretinoin	81485-25-8	≥98%	2mg	￥1,109.70	2022-01-13

Peretinoin Production Method

Production Method 1

81485-25-8

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether , Hexane
2.1 Reagents: Acetic acid , Manganese oxide (MnO2) Solvents: Methanol
3.1 Reagents: Potassium hydroxide Solvents: Isopropanol
3.2 Reagents: Hydrochloric acid , Water

Reference

Reaction of α-(phenylsulfinyl)acetonitrile with aldehydes and ketones to γ-hydroxyalkenenitriles and syntheses of terpenoids

Ono, Toshio; et al, Journal of the American Chemical Society, 1984, 106(25), 7890-3

Production Method 2

81485-25-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Isopropanol
1.2 Reagents: Hydrochloric acid , Water

Reference

Reaction of α-(phenylsulfinyl)acetonitrile with aldehydes and ketones to γ-hydroxyalkenenitriles and syntheses of terpenoids

Ono, Toshio; et al, Journal of the American Chemical Society, 1984, 106(25), 7890-3

Production Method 3

93040-98-3

81485-25-8

Reaction Conditions

1.1 Reagents: Acetic acid , Manganese oxide (MnO2) Solvents: Methanol
2.1 Reagents: Potassium hydroxide Solvents: Isopropanol
2.2 Reagents: Hydrochloric acid , Water

Reference

Reaction of α-(phenylsulfinyl)acetonitrile with aldehydes and ketones to γ-hydroxyalkenenitriles and syntheses of terpenoids

Ono, Toshio; et al, Journal of the American Chemical Society, 1984, 106(25), 7890-3

Peretinoin Raw materials

2,4,6,10,14-Hexadecapentaenal, 3,7,11,15-tetramethyl-, (2E,4E,6E,10E)-

Peretinoin Preparation Products

Peretinoin (81485-25-8)

Peretinoin Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:81485-25-8)Peretinoin

Order Number:A857815

Stock Status:in Stock

Quantity:5mg/10mg/50mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:09

Price ($):184.0/275.0/881.0

Email:sales@amadischem.com

Product Official Link

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Cas no 81485-25-8 (Peretinoin)

Peretinoin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Peretinoin Security Information

Peretinoin Pricemore >>

Peretinoin Production Method

Production Method 1

Production Method 2

Production Method 3

Peretinoin Raw materials

Peretinoin Preparation Products

Peretinoin Suppliers

Peretinoin Related Literature

Related Categories

81485-25-8 (Peretinoin) Related Products